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Compound of Interest

Compound Name: Probenecid Isopropyl Ester

Cat. No.: B15288315

Essential Safety and Handling Guide for
Probenecid Isopropyl Ester

Disclaimer: A specific Safety Data Sheet (SDS) for Probenecid Isopropyl Ester (CAS No.
70190-78-2) is not readily available in public domains. The following guidance is based on the
safety data for the closely related parent compound, Probenecid, and general best practices for
handling chemical reference standards and impurities in a laboratory setting. It is imperative to
consult a specific SDS for Probenecid Isopropyl Ester as soon as it is available and to
conduct a thorough risk assessment before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals. It outlines operational procedures and disposal plans to
ensure the safe handling of Probenecid Isopropyl Ester in a laboratory environment.

Personal Protective Equipment (PPE)

When handling Probenecid Isopropyl Ester, a comprehensive approach to personal
protection is crucial to minimize exposure. The following table summarizes the recommended
PPE based on the safety data for Probenecid.
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Protection Type

Recommended Equipment

Specification/Standard

Eye and Face Protection

Chemical safety goggles or a

face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin and Body Protection

Protective gloves (e.g., nitrile)
and a lab coat or impervious

clothing

Select gloves based on
chemical compatibility and
breakthrough time.[2][3]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use if engineering controls are
insufficient, exposure limits are
exceeded, or if irritation is
experienced. A particulates
filter conforming to EN 143 is

recommended for solids.[1]

Operational Plan: Handling, Storage, and Disposal

A systematic approach to the handling, storage, and disposal of Probenecid Isopropyl Ester
is essential for laboratory safety and regulatory compliance.

Handling Procedures:

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][2]

o Work in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation of any dust or aerosols.[2][3]

o Don all required personal protective equipment as outlined in the table above before

handling the compound.

e During Handling:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b15288315?utm_src=pdf-body
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[e]

Avoid direct contact with the skin, eyes, and clothing.[1][2][3]

o

Prevent the formation of dust and aerosols.[2][3]

[¢]

Do not eat, drink, or smoke in the area where the chemical is being handled.[2]

[¢]

Wash hands thoroughly after handling the compound.[1][2]

Storage Plan:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Keep the container sealed to prevent contamination and degradation.
Disposal Plan:

» Dispose of waste in an approved waste disposal plant, following all local, state, and federal
regulations.[1][2]

e Do not allow the chemical to enter drains or sewer systems.[3]

» Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[3]

Emergency and First-Aid Measures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to
do. Seek medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing. If skin irritation persists,

seek medical attention.[1][2]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
symptoms occur.[1][2][3]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Call a poison control center or

doctor/physician if you feel unwell.[1][2][3]

Spill Response:

for disposal. Avoid generating dust.[1]

Experimental Workflow

Ensure adequate ventilation.

Evacuate personnel from the immediate area.

Wear appropriate personal protective equipment.

For solid spills, carefully sweep up the material and place it into a suitable, closed container

The following diagram illustrates a general workflow for the safe handling of a chemical

compound like Probenecid Isopropyl Ester in a laboratory setting.
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General Laboratory Chemical Handling Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15288315?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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